1-(2,2-Diethoxyethyl)-2-(4-methoxyphenyl)benzimidazole

• IUPAC Name: 1-(2,2-diethoxyethyl)-2-(4-methoxyphenyl)benzimidazole
• InChI: InChI=1S/C20H24N2O3/c1-4-24-19(25-5-2)14-22-18-9-7-6-8-17(18)21-20(22)15-10-12-16(23-3)13-11-15/h6-13,19H,4-5,14H2,1-3H3
• InChI Key: MHKVOLZJZBSBAY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CN1C2=CC=CC=C2N=C1C3=CC=C(C=C3)OC)OCC
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

1-(2,2-Diethoxyethyl)-2-(4-methoxyphenyl)benzimidazole, also known as DMEMB, is a benzimidazole derivative that has gained attention in the scientific community due to its potential therapeutic properties. DMEMB is a white crystalline powder with a molecular formula of C20H24N2O3 and a molecular weight of 340.42 g/mol.

Scientific Research Applications

• Cancer Research and PI3K Inhibition :

  • A study by Rewcastle et al. (2011) investigated the synthesis and biological evaluation of novel analogues of phosphatidylinositol 3-kinase (PI3K) inhibitors, including benzimidazole derivatives. These compounds were found to have significant potency against mutant forms of the p110α isoform and showed remarkable efficacy in reducing cancer growth in a glioblastoma tumor model (Rewcastle et al., 2011).

• Gastrointestinal Application :

  • Kohl et al. (1992) researched (H+,K+)-ATPase inhibiting benzimidazoles, focusing on compounds like pantoprazole, which has a methoxyphenyl substituent. These compounds showed potential for treating conditions like gastric acid-related diseases by inhibiting gastric acid secretion (Kohl et al., 1992).

• Corrosion Inhibition :

  • Khaled (2003) explored the use of benzimidazole derivatives as corrosion inhibitors for iron in acidic environments. The study indicated that these compounds, including methoxy-substituted analogues, are effective in suppressing corrosion through adsorption on the iron surface (Khaled, 2003).

• Antimicrobial and Antifungal Properties :

  • Shankar et al. (2018) synthesized and tested a series of new benzimidazole-based Schiff base copper(II) complexes for antimicrobial activity and cytotoxicity. These compounds showed effectiveness against various bacterial and fungal strains, indicating their potential as antimicrobial agents (Shankar et al., 2018).

• Anti-inflammatory and Analgesic Activities :

  • Ersan et al. (1997) conducted a study on the analgesic and anti-inflammatory activity of benzimidazole derivatives, finding that certain compounds exhibited higher activity than standard drugs like acetylsalicylic acid. This suggests their potential use in treating pain and inflammation (Ersan et al., 1997).